Cas no 1258963-52-8 (cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine)

Technical Introduction: cis-4-(4-Bromophenoxy)tetrahydrofuran-3-amine is a chiral amine derivative featuring a tetrahydrofuran core substituted with a 4-bromophenoxy group. Its structural configuration, with defined cis-stereochemistry, makes it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmacologically active compounds or chiral ligands. The presence of both an amine and a bromophenoxy moiety allows for versatile functionalization, enabling applications in cross-coupling reactions, nucleophilic substitutions, or as a building block in drug discovery. The compound’s well-defined stereochemistry and reactive handles enhance its utility in asymmetric synthesis and fine chemical production. Proper handling under inert conditions is recommended due to potential sensitivity.

cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine structure

1258963-52-8 structure

Product Name:cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine

CAS No:1258963-52-8

MF:C₁₀H₁₂BrNO₂

MW:258.111782073975

CID:5855871

PubChem ID:67193588

Update Time:2026-03-11

cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine
- 3-Furanamine, 4-(4-bromophenoxy)tetrahydro-, (3R,4R)-rel-
- cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine
- MFCD30803213
- SCHEMBL1869011
- DTXSID001231549
- MFCD32862574
- 1258963-55-1
- P19317
- D84894
- (3r,4r)-4-(4-bromophenoxy)tetrahydrofuran-3-amine
- 1258963-52-8
- (3R,4R)-4-(4-bromophenoxy)oxolan-3-amine
- AS-79722
- (3R,4R)-4-(4-Bromophenoxy)tetrahydro-3-furanamine
- GRTOEAAOPRPWSN-ZJUUUORDSA-N
- Inchi： 1S/C10H12BrNO2/c11-7-1-3-8(4-2-7)14-10-6-13-5-9(10)12/h1-4,9-10H,5-6,12H2/t9-,10+/m1/s1
- InChI Key： GRTOEAAOPRPWSN-ZJUUUORDSA-N
- SMILES： O1C[C@H](OC2=CC=C(Br)C=C2)[C@H](N)C1

Computed Properties

Exact Mass: 257.00514g/mol
Monoisotopic Mass: 257.00514g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 44.5Å²

Experimental Properties

Density: 1.491±0.06 g/cm3(Predicted)
Boiling Point: 349.6±42.0 °C(Predicted)
pka: 8.02±0.40(Predicted)

cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1007501-100mg	cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine	1258963-52-8	97%	100mg	$295	2024-07-21
eNovation Chemicals LLC	Y1007501-250MG	cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine	1258963-52-8	97%	250mg	$475	2024-07-21
eNovation Chemicals LLC	Y1007501-500MG	cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine	1258963-52-8	97%	500mg	$790	2024-07-21
eNovation Chemicals LLC	Y1007501-1G	cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine	1258963-52-8	97%	1g	$1190	2024-07-21
eNovation Chemicals LLC	Y1007501-5G	cis-4-(4-bromophenoxy)tetrahydrofuran-3-amine	1258963-52-8	97%	5g	$3575	2024-07-21
eNovation Chemicals LLC	D964803-100mg	(3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine	1258963-52-8	97.90%	100mg	$290	2024-06-05
eNovation Chemicals LLC	D964803-250mg	(3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine	1258963-52-8	97.90%	250mg	$460	2024-06-05
Chemenu	CM456450-100mg	(3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine	1258963-52-8	95%+	100mg	$288	2023-02-18
Chemenu	CM456450-250mg	(3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine	1258963-52-8	95%+	250mg	$461	2023-02-18
Chemenu	CM456450-500mg	(3R,4R)-rel-4-(4-bromophenoxy)oxolan-3-amine	1258963-52-8	95%+	500mg	$768	2023-02-18